Cas no 1566536-75-1 (2-(Chloromethyl)-1-methoxy-4-methylpentane)

• Product Name: 2-(Chloromethyl)-1-methoxy-4-methylpentane
• CAS No: 1566536-75-1
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5284259
• Update Time: 2025-10-31

2-(Chloromethyl)-1-methoxy-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1-methoxy-4-methylpentane
• Pentane, 1-chloro-2-(methoxymethyl)-4-methyl-
• 2-(Chloromethyl)-1-methoxy-4-methylpentane

• Inchi： 1S/C8H17ClO/c1-7(2)4-8(5-9)6-10-3/h7-8H,4-6H2,1-3H3
• InChI Key： AOEHFGSEWAMFRE-UHFFFAOYSA-N
• SMILES： ClCC(COC)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(Chloromethyl)-1-methoxy-4-methylpentane

Comprehensive Analysis of 2-(Chloromethyl)-1-methoxy-4-methylpentane (CAS No. 1566536-75-1): Properties, Applications, and Industry Insights

2-(Chloromethyl)-1-methoxy-4-methylpentane (CAS No. 1566536-75-1) is a specialized organic compound gaining attention in pharmaceutical intermediates and fine chemical synthesis. With the increasing demand for high-purity chemical building blocks, this compound has emerged as a valuable reagent due to its unique molecular structure featuring both chloromethyl and methoxy functional groups. Recent studies highlight its role in developing bioactive molecules, aligning with the growing focus on green chemistry and sustainable synthesis methodologies.

The compound's molecular formula C8H17ClO and MW 164.67 g/mol make it particularly useful for selective alkylation reactions. Industry reports indicate rising interest in its application for chiral synthesis, especially in the production of flavor & fragrance ingredients and specialty polymers. Researchers are exploring its potential in metal-organic frameworks (MOFs) creation, responding to the global surge in advanced material development.

From a technical perspective, 2-(Chloromethyl)-1-methoxy-4-methylpentane demonstrates excellent solubility in organic solvents while maintaining stability under standard storage conditions. Its boiling point range (195-200°C) and density (0.98 g/cm³) make it suitable for various industrial-scale processes. Quality control protocols emphasize HPLC purity analysis (>98%) and moisture content monitoring, addressing the pharmaceutical industry's stringent requirements.

Market trends show increasing procurement of CAS 1566536-75-1 for custom synthesis projects, particularly in North American and European research hubs. The compound's structural versatility enables modifications for creating tailor-made molecular architectures, a key requirement in modern drug discovery pipelines. Regulatory documentation confirms its compliance with REACH standards and GMP guidelines when manufactured under controlled conditions.

Recent patent filings reveal innovative applications of 2-(Chloromethyl)-1-methoxy-4-methylpentane in asymmetric catalysis and ligand design. The scientific community particularly values its stereochemical properties for constructing complex heterocyclic systems. Analytical techniques including GC-MS and NMR spectroscopy are routinely employed to verify its structural integrity and reaction performance.

Supply chain specialists note that proper handling protocols and storage recommendations (typically under nitrogen atmosphere) significantly impact the compound's shelf life. Technical datasheets specify optimal packaging solutions (amber glass bottles with PTFE-lined caps) to prevent hydrolytic degradation. These precautions align with industry best practices for oxygen-sensitive chemicals.

Emerging research explores the compound's potential in renewable energy applications, particularly as a precursor for advanced electrolyte additives in next-generation batteries. This development responds to the global push toward energy storage innovation. Additionally, its derivatives show promise in biodegradable material formulations, addressing environmental concerns about persistent organic pollutants.

Quality assurance protocols for CAS 1566536-75-1 emphasize batch-to-batch consistency through rigorous spectroscopic characterization. The compound's chromatographic profile typically shows excellent resolution from potential byproducts, making it suitable for high-yield synthetic routes. Manufacturers increasingly adopt continuous flow chemistry approaches to enhance production efficiency while minimizing organic waste generation.

The compound's structure-activity relationships continue to be investigated through computational chemistry models and QSAR studies. These approaches help predict its behavior in complex multi-component reactions, reducing experimental trial cycles. Such methodologies align with the pharmaceutical industry's shift toward AI-assisted molecular design and digital chemistry platforms.

Environmental impact assessments confirm that 2-(Chloromethyl)-1-methoxy-4-methylpentane can be processed using waste-minimization techniques like catalytic hydrogenation for byproduct management. These sustainable practices support the chemical industry's transition toward circular economy models. Lifecycle analyses demonstrate improved atom economy when used in optimized synthetic pathways compared to traditional reagents.